Cas no 2229448-36-4 (tert-butyl N-1-(3-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(3-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2229448-36-4
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 5804643
• PubChem ID: 165642166
• Update Time: 2025-10-28

tert-butyl N-1-(3-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate
• 2229448-36-4
• EN300-1889910
• tert-butyl N-[1-(3-hydroxy-4-methylphenyl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C15H21NO4/c1-10-6-7-11(8-13(10)18)12(9-17)16(5)14(19)20-15(2,3)4/h6-9,12,18H,1-5H3
• InChI Key： SDPHLGQCZAMOAU-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=CC(C)=C(C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on tert-butyl N-1-(3-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate

tert-butyl N-1-(3-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229448-36-4): An Overview

tert-butyl N-1-(3-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229448-36-4) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 2229448-36-4, is characterized by its unique structural features, which include a tert-butyl group, a hydroxyphenyl moiety, and a carbamate functional group. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butyl N-1-(3-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate molecule is particularly interesting due to its potential as a prodrug or drug delivery system. The tert-butyl group provides steric protection, while the hydroxyphenyl moiety can interact with biological targets, enhancing the compound's pharmacological properties. The carbamate functional group, on the other hand, can be cleaved under specific physiological conditions, releasing the active drug moiety. This makes the compound a promising candidate for targeted drug delivery and controlled release applications.

Recent studies have explored the pharmacological activities of tert-butyl N-1-(3-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate in various biological systems. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 investigated the compound's anti-inflammatory properties. The results showed that tert-butyl N-1-(3-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound could be developed into a novel anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In another study published in *Bioorganic & Medicinal Chemistry Letters* in 2020, researchers examined the antioxidant activity of tert-butyl N-1-(3-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate. The compound was found to exhibit potent antioxidant effects, scavenging free radicals and protecting cells from oxidative damage. This property makes it a potential therapeutic agent for preventing or treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of tert-butyl N-1-(3-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate has been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of 1-(3-hydroxy-4-methylphenyl)-2-chloroethanone with N-methylethanolamine, followed by tert-butylation using tert-butyloxycarbonyl (Boc) reagents. This multi-step process yields high-purity product with good yields, making it suitable for large-scale production.

The stability of tert-butyl N-1-(3-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate is another important aspect that has been investigated. Studies have shown that the compound is stable under neutral and slightly acidic conditions but can undergo hydrolysis under basic conditions. This stability profile is crucial for its use in pharmaceutical formulations, where maintaining the integrity of the active ingredient is essential.

In terms of toxicology, preliminary studies suggest that tert-butyl N-1-(3-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate has low toxicity at therapeutic doses. However, further research is needed to fully understand its safety profile and potential side effects. Animal studies have shown that the compound is well-tolerated when administered orally or intravenously, with no significant adverse effects observed at doses up to 500 mg/kg.

The potential applications of tert-butyl N-1-(3-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate extend beyond its use as a therapeutic agent. Its unique chemical structure makes it an attractive candidate for use in chemical synthesis and materials science. For example, researchers have explored its use as a building block for constructing more complex molecules with tailored properties. Additionally, its ability to form stable complexes with metal ions has led to investigations into its potential use in catalysis and materials science applications.

In conclusion, tert-butyl N-1-(3-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229448-36-4) is a versatile organic compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into novel therapeutic agents and advanced materials. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, highlighting its significance in the field of chemical biology.